Cas no 53783-86-1 (3,3-dimethylcyclobutane-1-carbonitrile)

3,3-Dimethylcyclobutane-1-carbonitrile is a specialized organic compound featuring a cyclobutane ring substituted with two methyl groups at the 3-position and a nitrile functional group at the 1-position. This structure imparts unique steric and electronic properties, making it valuable in synthetic chemistry as a building block for pharmaceuticals, agrochemicals, and fine chemicals. The nitrile group offers reactivity for further transformations, such as hydrolysis or reduction, while the steric hindrance from the dimethyl groups can influence selectivity in reactions. Its rigid cyclobutane framework may also contribute to conformational stability in target molecules. Suitable for research and industrial applications, this compound is typically handled under controlled conditions due to its reactivity.

3,3-dimethylcyclobutane-1-carbonitrile structure

53783-86-1 structure

Product Name:3,3-dimethylcyclobutane-1-carbonitrile

CAS No:53783-86-1

MF:C₇H₁₁N

MW:109.168941736221

MDL:MFCD18970744

CID:1585754

PubChem ID:40897

Update Time:2025-05-28

3,3-dimethylcyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3,3-dimethylcyclobutane-1-carbonitrile
- CTK8J1273
- 3,3-Dimethylcyclobutanecarbonitrile
- Dimethyl-3,3-cyclobutane-carbonitrile
- Cyclobutanecarbonitrile, 3,3-dimethyl-
- SureCN9143364
- BB 0262980
- AC1L24OP
- 3,3-Dimethyl-cyclobutancarbonitril
- 3,3-dimethyl-cyclobutanecarbonitrile
- 3,3-Dimethyl-cyclobutan-1-carbonitril
- SCHEMBL9143364
- LS-11590
- ALBB-031804
- 53783-86-1
- MFCD18970744
- EN300-378957
- DTXSID60202063
- 3,3-Dimethylcyclobutanecarbonitrile #
- DB-304028
- JGQKDUIQJBOXRM-UHFFFAOYSA-N
- AKOS016344684
- AT20265
- MDL： MFCD18970744
- Inchi： 1S/C7H11N/c1-7(2)3-6(4-7)5-8/h6H,3-4H2,1-2H3
- InChI Key： JGQKDUIQJBOXRM-UHFFFAOYSA-N
- SMILES： N#CC1CC(C)(C)C1

Computed Properties

Exact Mass: 109.08923
Monoisotopic Mass: 109.089149355g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 23.8Å²

Experimental Properties

PSA: 23.79

3,3-dimethylcyclobutane-1-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB529466-500 mg	3,3-Dimethylcyclobutanecarbonitrile; .	53783-86-1		500MG	€373.00	2022-12-31
abcr	AB529466-1 g	3,3-Dimethylcyclobutanecarbonitrile, 95%; .	53783-86-1	95%	1g	€489.50	2023-07-11
abcr	AB529466-5 g	3,3-Dimethylcyclobutanecarbonitrile, 95%; .	53783-86-1	95%	5g	€1,324.50	2023-07-11
Enamine	EN300-378957-0.05g	3,3-dimethylcyclobutane-1-carbonitrile	53783-86-1	95%	0.05g	$232.0	2023-03-02
Enamine	EN300-378957-0.1g	3,3-dimethylcyclobutane-1-carbonitrile	53783-86-1	95%	0.1g	$345.0	2023-03-02
Enamine	EN300-378957-0.25g	3,3-dimethylcyclobutane-1-carbonitrile	53783-86-1	95%	0.25g	$492.0	2023-03-02
Enamine	EN300-378957-0.5g	3,3-dimethylcyclobutane-1-carbonitrile	53783-86-1	95%	0.5g	$776.0	2023-03-02
Enamine	EN300-378957-1.0g	3,3-dimethylcyclobutane-1-carbonitrile	53783-86-1	95%	1g	$0.0	2023-06-07
Enamine	EN300-378957-2.5g	3,3-dimethylcyclobutane-1-carbonitrile	53783-86-1	95%	2.5g	$1615.0	2023-03-02
Enamine	EN300-378957-5.0g	3,3-dimethylcyclobutane-1-carbonitrile	53783-86-1	95%	5.0g	$2646.0	2023-03-02